![molecular formula C11H9N3O3S B2776441 1-(1,3-benzodioxol-5-yl)-2-(1H-1,2,4-triazol-3-ylthio)ethanone CAS No. 690646-72-1](/img/structure/B2776441.png)
1-(1,3-benzodioxol-5-yl)-2-(1H-1,2,4-triazol-3-ylthio)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(1,3-benzodioxol-5-yl)-2-(1H-1,2,4-triazol-3-ylthio)ethanone, also known as BTE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTE is a white crystalline powder that is soluble in water and organic solvents.
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis and study of 1,2,4-triazole derivatives have been a significant area of research due to their chemical stability and potential as biologically active molecules. These derivatives are known for their varied applications in medicinal chemistry, agriculture, and industrial processes. The 1,2,4-triazole ring serves as a cornerstone for synthesizing compounds with enhanced pharmacological properties, showcasing their versatility in drug development and other scientific applications (Parchenko, 2019).
Biological and Medicinal Applications
1,2,4-Triazole derivatives, including those with 3-thio modifications, have been extensively studied for their biological activities. These compounds exhibit a wide range of pharmacological properties, including antibacterial, antifungal, anticancer, and antiviral activities. The structural flexibility of 1,2,4-triazole allows for the design of molecules targeting various biological pathways, making them valuable in drug discovery and therapeutic applications (Kaplaushenko, 2019).
Environmental and Industrial Applications
The application of 1,2,4-triazole derivatives extends beyond medicinal chemistry into environmental and industrial domains. These compounds have been explored as potential agents for the remediation of pollutants, showcasing their utility in addressing environmental challenges. The ability of these derivatives to act as redox mediators highlights their potential in enhancing the efficiency of processes aimed at degrading or transforming recalcitrant compounds in wastewater and other polluted environments (Husain & Husain, 2007).
Supramolecular Chemistry and Material Science
The structural attributes of 1,2,4-triazole derivatives make them ideal candidates for developing supramolecular assemblies and materials with novel properties. These compounds can form the basis for creating one-dimensional nanometer-sized structures stabilized by hydrogen bonding, offering opportunities in nanotechnology, polymer processing, and biomedical applications. The multivalent nature of certain derivatives fosters their use in developing materials with specific functionalities, ranging from electronic applications to targeted drug delivery systems (Cantekin, de Greef, & Palmans, 2012).
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-2-(1H-1,2,4-triazol-5-ylsulfanyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O3S/c15-8(4-18-11-12-5-13-14-11)7-1-2-9-10(3-7)17-6-16-9/h1-3,5H,4,6H2,(H,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWMCQJOLVDUUGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)CSC3=NC=NN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.